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Compound of Interest

Compound Name: 2,2-Dichloropropane

Cat. No.: B165471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of dichloropropane

isomers, focusing on 1,1-dichloropropane, 1,2-dichloropropane, and 1,3-dichloropropane. Due

to limited available data, 2,2-dichloropropane is included where information exists, but

significant data gaps remain for this isomer. This document summarizes key environmental fate

and ecotoxicological data to support informed decision-making in research and development.

Physicochemical Properties
The physicochemical properties of a compound govern its behavior and distribution in the

environment. Key parameters for dichloropropane isomers are summarized below.
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Property
1,1-
Dichloropropa
ne

1,2-
Dichloropropa
ne

1,3-
Dichloropropa
ne

2,2-
Dichloropropa
ne

CAS Number 78-99-9 78-87-5 142-28-9 594-20-7

Molecular

Formula
C₃H₆Cl₂ C₃H₆Cl₂ C₃H₆Cl₂ C₃H₆Cl₂

Molecular Weight

( g/mol )
112.99 112.99 112.99 112.99

Boiling Point (°C) 88 96.4 120.4 69.7

Water Solubility

(mg/L at 20-

25°C)

2,700[1] 2,700 2,800
Data not

available

Vapor Pressure

(mm Hg at 20°C)
68.3 42 15

Data not

available

Henry's Law

Constant

(atm·m³/mol)

4.8 x 10⁻³ 2.82 x 10⁻³ 1.1 x 10⁻³
Data not

available

log Koc 1.8 1.7 - 2.0 1.9
Data not

available

Environmental Fate and Transport
The persistence and mobility of dichloropropane isomers in the environment are influenced by

processes such as volatilization, hydrolysis, and biodegradation.
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Parameter
1,1-
Dichloropropane

1,2-
Dichloropropane

1,3-
Dichloropropane

Volatilization from

Water

Expected to be a

significant fate

process

Volatilization is an

important fate process

from aquatic

environments[2].

Expected to be a

significant fate

process

Hydrolysis Half-Life

Slower than 1,3-

dichloropropene due

to vinylic chlorine

atoms.

Resistant to

hydrolysis.
Data not available

Biodegradation Data not available
Biodegrades slowly in

water and soil[3].

Can serve as a

carbon and energy

source for some

aerobic bacteria[4].

Soil Mobility Data not available Moderately mobile Moderately mobile

Ecotoxicity
The toxicity of dichloropropane isomers to aquatic and terrestrial organisms is a critical aspect

of their environmental impact.

Aquatic Toxicity
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Isomer Species
Exposure
Duration

Endpoint Value (mg/L)

1,2-

Dichloropropane

Fathead minnow

(Pimephales

promelas)

96 h LC50 131 - 139

1,2-

Dichloropropane

Bluegill (Lepomis

macrochirus)
96 h LC50 97.9 - >520

1,3-

Dichloropropane

Fathead minnow

(Pimephales

promelas)

96 h LC50 131

1,3-

Dichloropropane

Bluegill (Lepomis

macrochirus)
96 h LC50 >520

Mammalian Toxicity
Isomer Species Route Endpoint Value (mg/kg)

1,1-

Dichloropropane
Rat Oral LD50 2000

1,2-

Dichloropropane
Rat Oral LD50 2200

1,3-

Dichloropropane
Mouse Unreported LD50 3600[5]

1,3-

Dichloropropane
Dog Oral LDLo 3000[5]

Experimental Protocols
OECD Guideline 203: Fish, Acute Toxicity Test
This guideline details a procedure to determine the concentration of a substance that is lethal

to 50% of a test fish population (LC50) over a 96-hour period.

Methodology:
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Test Organisms: A recommended fish species (e.g., Zebrafish, Rainbow Trout) is selected.

Test Conditions: Fish are exposed to at least five concentrations of the test substance

arranged in a geometric series. A control group is also maintained. At least seven fish are

used for each concentration.

Exposure: The exposure period is 96 hours.

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours. Any abnormal behavior is

also noted.

Data Analysis: The LC50 is calculated by plotting the cumulative percentage mortality

against the logarithm of the concentration.

OECD Guideline 106: Adsorption - Desorption Using a
Batch Equilibrium Method
This guideline describes a method to determine the adsorption and desorption potential of a

chemical in soil, which is crucial for assessing its mobility and potential for groundwater

contamination.

Methodology:

Soil Selection: The test is typically conducted with at least five different soil types with

varying organic carbon content, clay content, and pH.

Equilibration: A known mass of soil is equilibrated with a solution of the test substance of

known concentration. This is done by shaking the soil-solution mixture for a predetermined

period until equilibrium is reached.

Analysis: After equilibration, the solid and liquid phases are separated by centrifugation. The

concentration of the test substance in the aqueous phase is measured.

Calculation: The amount of substance adsorbed to the soil is calculated as the difference

between the initial and final concentrations in the solution. The soil adsorption coefficient

(Kd) and the organic carbon-normalized adsorption coefficient (Koc) are then determined.
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Caption: Environmental fate pathways of dichloropropane isomers.
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Generalized Toxicity Pathway of Dichloropropanes
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Caption: Generalized metabolic and toxicity pathway for dichloropropanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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